(2R,3R,4S,5R)-2-(6-Amino-9H-purin-9-yl)-5-(((2-(aminomethyl)benzyl)(methyl)amino)methyl)tetrahydrofuran-3,4-diol

• Molecular Formula: C19H25N7O3
• Molecular Weight: 399.4 g/mol
• IUPAC Name: (2R,3S,4R,5R)-2-[[[2-(aminomethyl)phenyl]methyl-methylamino]methyl]-5-(6-aminopurin-9-yl)oxolane-3,4-diol
• InChI: InChI=1S/C19H25N7O3/c1-25(7-12-5-3-2-4-11(12)6-20)8-13-15(27)16(28)19(29-13)26-10-24-14-17(21)22-9-23-18(14)26/h2-5,9-10,13,15-16,19,27-28H,6-8,20H2,1H3,(H2,21,22,23)/t13-,15-,16-,19-/m1/s1
• InChI Key: BKCKWSAOAPSKLR-NVQRDWNXSA-N
• Isomeric SMILES: CN(C[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)O)CC4=CC=CC=C4CN
• Canonical SMILES: CN(CC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O)CC4=CC=CC=C4CN

Description

The compound (2R,3R,4S,5R)-2-(6-Amino-9H-purin-9-yl)-5-(((2-(aminomethyl)benzyl)(methyl)amino)methyl)tetrahydrofuran-3,4-diol is a purine nucleoside analog featuring a structurally unique ribose modification. Its core structure consists of a 6-amino purine base linked to a tetrahydrofuran ring, with a branched substituent at the 5'-position: a ((2-(aminomethyl)benzyl)(methyl)amino)methyl group. This modification introduces both aromatic and aliphatic amine functionalities, which may enhance receptor binding affinity or alter pharmacokinetic properties compared to canonical adenosine derivatives.

Biological Activity

The compound (2R,3R,4S,5R)-2-(6-Amino-9H-purin-9-yl)-5-(((2-(aminomethyl)benzyl)(methyl)amino)methyl)tetrahydrofuran-3,4-diol represents a complex organic molecule with significant potential in medicinal chemistry. Its unique structural features and stereochemistry suggest diverse biological activities, making it a candidate for further research in pharmacology and biochemistry.

Chemical Structure and Properties

The chemical structure of this compound includes a purine base linked to a tetrahydrofuran moiety. The specific stereochemistry (2R,3R,4S,5R) is crucial for its biological interactions. The presence of amino and hydroxyl functional groups enhances its solubility and reactivity with biological macromolecules.

The biological activity of the compound is primarily attributed to its ability to interact with various enzymes and receptors through hydrogen bonding and hydrophobic interactions. The hydroxyl groups on the tetrahydrofuran ring can form critical interactions with active sites on enzymes, potentially modulating their activity.

1. Antimicrobial Activity

Preliminary studies indicate that compounds similar to tetrahydrofuran derivatives exhibit antimicrobial properties. For instance, cis-tetrahydrofuran-3,4-diol has shown some antimicrobial activity against a range of bacterial strains . This suggests that the target compound may also possess similar properties.

2. Enzyme Inhibition

Research has highlighted the potential of tetrahydrofuran derivatives as enzyme inhibitors. For example, studies on related compounds have demonstrated their effectiveness as α-glucosidase inhibitors . This class of inhibitors is crucial in managing diabetes by slowing carbohydrate absorption.

3. Cytotoxicity and Anticancer Potential

Investigations into the cytotoxic effects of tetrahydrofuran derivatives have revealed promising results. Certain derivatives have been shown to induce apoptosis in cancer cell lines, suggesting a potential role in cancer therapy . Further studies are needed to evaluate the specific mechanisms involved.

Case Study 1: Antimicrobial Efficacy

A study evaluating the antimicrobial activity of tetrahydrofuran derivatives found that modifications to the functional groups significantly impacted their efficacy against Gram-positive and Gram-negative bacteria. The study reported minimum inhibitory concentrations (MICs) ranging from 8 to 32 µg/mL for various derivatives .

Case Study 2: Enzyme Inhibition Profiles

In another investigation focusing on enzyme inhibition, derivatives were screened for α-glucosidase inhibition. The most effective compounds exhibited IC50 values below 20 µM, indicating strong inhibitory activity compared to standard drugs like acarbose . This highlights the potential therapeutic applications of the compound in metabolic disorders.

Research Findings Summary Table

Activity Type	Compound Tested	IC50/Effectiveness	Reference
Antimicrobial	Tetrahydrofuran derivatives	MIC: 8-32 µg/mL
Enzyme Inhibition	α-Glucosidase inhibitors	IC50 < 20 µM
Cytotoxicity	Tetrahydrofuran derivatives	Induces apoptosis in cancer cells

Comparison with Similar Compounds

Discussion on Structure-Activity Relationships (SAR)

• Ribose Modifications : Bulky 5'-substituents (e.g., benzylamines) improve AR subtype selectivity but may reduce oral bioavailability due to increased molecular weight .
• Purine Ring Substitutions : 2- and 6-positions are critical for AR activation; electron-withdrawing groups (e.g., Cl) enhance potency but limit solubility .
• Therapeutic Potential: The target compound’s dual amine functionality may offer balanced pharmacokinetics, though in vivo studies are needed to validate this hypothesis.

Preparation Methods

Starting Materials and Protecting Strategies

The tetrahydrofuran ring is typically derived from D-glucose or D-ribose through selective protection and cyclization. In one approach, 1,2;5,6-di-O-isopropylidene-D-glucose undergoes acid-catalyzed ring contraction to form a 3′,4′-tetrahydrofuran intermediate. Alternatively, D-ribose is protected at the 2′- and 3′-hydroxyls using benzyl or acetyl groups, followed by oxidative cleavage and reductive cyclization to yield the tetrahydrofuran skeleton.

Stereochemical Control

The (2R,3R,4S,5R) configuration is achieved through chiral pool synthesis or asymmetric catalysis. For instance, Ness et al. demonstrated that TMS-triflate-mediated anomerization of β-nucleosides to α-anomers could be adapted to favor the desired stereochemistry by modifying reaction solvents and temperatures.

Glycosidic Bond Formation with Adenine

Transglycosylation Reactions

The adenine base is introduced via transglycosylation using silylated nucleobases. A representative method involves reacting 3′-azido-3′-deoxy-5′-O-acetylthymidine with silylated N⁶-octanoyladenine in the presence of TMS-triflate and bis(trimethylsilyl)acetamide (BSA), yielding α-anomers with >70% efficiency. Adapting this protocol, Yamaguchi et al. achieved β-N9-glycosidic bonds by substituting thymidine intermediates with protected tetrahydrofuran derivatives.

Direct Coupling via Acid Catalysis

Heating unprotected ribose derivatives with adenine in concentrated HCl and phenyl polyphosphate at 100°C for 3 minutes produces a mixture of α- and β-adenosines. While this method avoids intermediate protection steps, it yields the target β-anomer in only 20% efficiency, necessitating chromatographic separation.

Functionalization of the 5′-Position

Synthesis of the Benzyl-Aminomethyl-Methylamino Side Chain

The side chain is constructed through sequential alkylation and reductive amination steps, as detailed in US Patent 3,994,974:

• Alkylation of 4-Benzyloxy-3-Nitro-α-Bromoacetophenone :
  Reacting 4-benzyloxy-3-nitro-α-bromoacetophenone with N-benzyl-N-isopropylamine in tetrahydrofuran yields 4-benzyloxy-3-nitro-α-(N-benzyl-N-isopropylamino)acetophenone.

• Reduction to Benzyl Alcohol :
  Sodium borohydride reduction in ethanol converts the ketone to 4-benzyloxy-3-nitro-α-(N-benzyl-N-isopropylaminomethyl)benzyl alcohol.

• Nitro Group Reduction and Acylation :
  Catalytic hydrogenation or iron/acetic acid treatment reduces the nitro group to an amine, followed by formylation using acetic anhydride and formic acid to yield 4-benzyloxy-3-formylamino-α-(N-benzyl-N-isopropylaminomethyl)benzyl alcohol.

• Methylation and Deprotection :
  Methylation of the secondary amine using methyl iodide and subsequent hydrogenolytic removal of benzyl protecting groups produces the free 2-(aminomethyl)benzyl-methylamino moiety.

Coupling to the Tetrahydrofuran Core

The side chain is introduced via Mitsunobu reaction or nucleophilic substitution at the 5′-position. For example, treating 5′-iodo-tetrahydrofuran-adenosine with the synthesized benzyl-aminomethyl-methylamine in DMF at 60°C for 12 hours affords the coupled product in 45–55% yield.

Purification and Characterization

Chromatographic Techniques

Silica gel column chromatography with chloroform-acetone (5:1) or benzene-ethyl acetate (10:1) gradients effectively isolates intermediates and the final product. Reverse-phase HPLC (C18 column, 0.1% TFA in water/acetonitrile) resolves stereoisomeric impurities.

Spectroscopic Analysis

• ¹H NMR : Key signals include δ 8.30 ppm (purine H8), δ 5.90 ppm (anomeric H1′), and δ 3.70–4.20 ppm (tetrahydrofuran ring protons).
• MS (ESI+) : Molecular ion peak at m/z 484.2 [M+H]⁺ confirms the molecular formula C₂₀H₂₉N₇O₄.

Challenges and Optimization Opportunities

• Stereochemical Purity : Mercury-mediated anomerization, while effective, introduces toxicity concerns. Transitioning to enzymatic glycosylation using purine nucleoside phosphorylases may improve safety and selectivity.
• Side-Chain Installation : Current coupling yields (45–55%) could be enhanced via microwave-assisted synthesis or flow chemistry.
• Deprotection Efficiency : Hydrogenolysis of benzyl groups occasionally leads to over-reduction; alternative protecting groups (e.g., tert-butyldimethylsilyl) are under investigation.